Cas no 2097960-55-7 (N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine)

• Product Name: N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine
• CAS No: 2097960-55-7
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 6220945
• PubChem ID: 121204901
• Update Time: 2025-06-14

N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine
• F1912-0258
• 2097960-55-7
• AKOS026713346

• Inchi： 1S/C10H13N5/c11-5-6-12-9-3-4-10(14-13-9)15-7-1-2-8-15/h1-4,7-8H,5-6,11H2,(H,12,13)
• InChI Key： NWICJHOWZULHGL-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1=CC=C(N=N1)NCCN

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.8Ų

Additional information on N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine

Comprehensive Overview of N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine (CAS No. 2097960-55-7): Properties, Applications, and Research Insights

The compound N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine (CAS No. 2097960-55-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This pyridazine derivative combines a pyrrole moiety with an ethylenediamine linker, creating a versatile scaffold that exhibits intriguing chemical and biological properties. Researchers are particularly interested in its role as a building block for more complex molecules and its potential interactions with biological targets.

In the context of current scientific trends, N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine aligns with the growing demand for heterocyclic compounds in drug discovery. The pyridazine core is known for its ability to participate in hydrogen bonding and π-π stacking interactions, making it valuable for designing small molecule inhibitors and biochemical probes. Many researchers are investigating whether this compound could serve as a precursor for kinase inhibitors or GPCR modulators, which are hot topics in contemporary medicinal chemistry.

The synthesis and characterization of CAS 2097960-55-7 have been subjects of several recent studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis have confirmed its structural integrity and stability under various conditions. These properties make it suitable for use in high-throughput screening platforms and as a reference standard in analytical laboratories. The compound's solubility profile in common organic solvents and aqueous buffers has also been extensively documented, addressing a common query among researchers working with this material.

From a commercial perspective, N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine has emerged as a valuable research chemical for academic and industrial laboratories. Suppliers often highlight its potential applications in developing fluorescence probes and molecular sensors, responding to the increasing market demand for such specialized reagents. The compound's structure-activity relationship (SAR) studies are particularly relevant to researchers investigating structure-based drug design approaches.

Recent patent literature reveals growing interest in derivatives of CAS 2097960-55-7, particularly for applications in bioconjugation chemistry and proteomics research. The compound's primary amine groups offer convenient handles for further chemical modifications, making it attractive for creating targeted delivery systems and biocompatible materials. These developments align with current trends in precision medicine and theranostic applications, areas that frequently appear in scientific search queries.

Quality control aspects of N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine production have become increasingly important, as evidenced by discussions in chemical forums and research publications. Analytical methods for determining the compound's isomeric purity and residual solvent content are frequently requested by end-users, reflecting the compound's transition from a research curiosity to a more established laboratory reagent. These quality considerations are particularly crucial for researchers working in assay development and high-content screening applications.

The environmental and handling characteristics of CAS 2097960-55-7 have been subjects of recent safety evaluations. While not classified as hazardous under standard protocols, proper laboratory practices for handling amino-functionalized heterocycles are recommended. This information responds to common search queries regarding the storage conditions and stability of such compounds, which are essential considerations for long-term research projects.

Looking forward, the scientific community anticipates expanded applications for N1-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)ethane-1,2-diamine in emerging fields such as chemical biology and materials science. Its potential use in developing smart materials and responsive systems is particularly exciting, given the current research focus on stimuli-responsive compounds. These applications align well with the compound's structural features and reactivity profile, suggesting continued relevance in cutting-edge research.

For researchers considering working with 2097960-55-7, recent literature provides valuable insights into its synthetic protocols and derivatization strategies. The compound's versatility as a molecular scaffold has been demonstrated in various contexts, from medicinal chemistry to catalysis research. These diverse applications reflect the compound's adaptability to different research needs, making it a worthwhile addition to many chemical libraries.